9(E),11(E)-Conjugated Linoleic Acid
9(E),11(E)-Conjugated Linoleic Acid
Rumenic acid, also known as rumenate or C9T11 cla, belongs to the class of organic compounds known as lineolic acids and derivatives. These are derivatives of lineolic acid. Lineolic acid is a polyunsaturated omega-6 18 carbon long fatty acid, with two CC double bonds at the 9- and 12-positions. Rumenic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Rumenic acid has been detected in multiple biofluids, such as blood and urine. Within the cell, rumenic acid is primarily located in the membrane (predicted from logP) and cytoplasm. Rumenic acid can be converted into (9Z, 11E)-octadecadienoyl-CoA.
9E,11E-octadecadienoic acid is an octadeca-9,11-dienoic acid having 9-trans,11-trans-stereochemistry. It has a role as an apoptosis inducer, an antineoplastic agent, an anti-inflammatory agent, an antiatherogenic agent, a bacterial xenobiotic metabolite and a human metabolite.
9E,11E-octadecadienoic acid is an octadeca-9,11-dienoic acid having 9-trans,11-trans-stereochemistry. It has a role as an apoptosis inducer, an antineoplastic agent, an anti-inflammatory agent, an antiatherogenic agent, a bacterial xenobiotic metabolite and a human metabolite.
Brand Name:
Vulcanchem
CAS No.:
544-71-8
VCID:
VC0164290
InChI:
InChI=1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h7-10H,2-6,11-17H2,1H3,(H,19,20)/b8-7+,10-9+
SMILES:
CCCCCCC=CC=CCCCCCCCC(=O)O
Molecular Formula:
C18H32O2
Molecular Weight:
280.4 g/mol
9(E),11(E)-Conjugated Linoleic Acid
CAS No.: 544-71-8
Reference Standards
VCID: VC0164290
Molecular Formula: C18H32O2
Molecular Weight: 280.4 g/mol
| CAS No. | 544-71-8 |
|---|---|
| Product Name | 9(E),11(E)-Conjugated Linoleic Acid |
| Molecular Formula | C18H32O2 |
| Molecular Weight | 280.4 g/mol |
| IUPAC Name | (9E,11E)-octadeca-9,11-dienoic acid |
| Standard InChI | InChI=1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h7-10H,2-6,11-17H2,1H3,(H,19,20)/b8-7+,10-9+ |
| Standard InChIKey | JBYXPOFIGCOSSB-XBLVEGMJSA-N |
| Isomeric SMILES | CCCCCC/C=C/C=C/CCCCCCCC(=O)O |
| SMILES | CCCCCCC=CC=CCCCCCCCC(=O)O |
| Canonical SMILES | CCCCCCC=CC=CCCCCCCCC(=O)O |
| Appearance | Unit:25 mgPurity:98+%Physical solid |
| Physical Description | Liquid |
| Description | Rumenic acid, also known as rumenate or C9T11 cla, belongs to the class of organic compounds known as lineolic acids and derivatives. These are derivatives of lineolic acid. Lineolic acid is a polyunsaturated omega-6 18 carbon long fatty acid, with two CC double bonds at the 9- and 12-positions. Rumenic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Rumenic acid has been detected in multiple biofluids, such as blood and urine. Within the cell, rumenic acid is primarily located in the membrane (predicted from logP) and cytoplasm. Rumenic acid can be converted into (9Z, 11E)-octadecadienoyl-CoA. 9E,11E-octadecadienoic acid is an octadeca-9,11-dienoic acid having 9-trans,11-trans-stereochemistry. It has a role as an apoptosis inducer, an antineoplastic agent, an anti-inflammatory agent, an antiatherogenic agent, a bacterial xenobiotic metabolite and a human metabolite. |
| Synonyms | (9Z,11E)-9,11-octadecadienoic acid 9,11-isolinoleic acid 9,11-linoleic acid 9,11-linoleic acid, (E,E)-isomer 9,11-linoleic acid, (E,Z)-isomer 9,11-linoleic acid, (Z,E)-isomer 9,11-linoleic acid, (Z,Z)-isomer 9,11-linoleic acid, potassium salt 9,11-octadecadienoate 9,11-octadecadienoic acid 9-cis-11-trans-octadecadienoic acid c9t11 CLA cis-9-trans-11-octadecadienoic acid octadeca-9,11-dienoic acid rumenic acid |
| Reference | 1.Ip, C.,Scimeca, J.A., and Thompson, H.J. Conjugated linoleic acid. Cancer 74, 1050-1054 (1994). |
| PubChem Compound | 5282796 |
| Last Modified | Nov 11 2021 |
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